Cas no 61920-24-9 (1,3-Dioxane, 2-ethyl-5,5-dimethyl-4-(1-methylethyl)-)

• Product Name: 1,3-Dioxane, 2-ethyl-5,5-dimethyl-4-(1-methylethyl)-
• CAS No: 61920-24-9
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 463112
• PubChem ID: 23343583
• Update Time: 2025-04-19

1,3-Dioxane, 2-ethyl-5,5-dimethyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane, 2-ethyl-5,5-dimethyl-4-(1-methylethyl)-
• 2-ethyl-5,5-dimethyl-4-propan-2-yl-1,3-dioxane
• DTXSID70633208
• SCHEMBL11455483
• 2-Ethyl-5,5-dimethyl-4-(propan-2-yl)-1,3-dioxane
• 61920-24-9

• Inchi： 1S/C11H22O2/c1-6-9-12-7-11(4,5)10(13-9)8(2)3/h8-10H,6-7H2,1-5H3
• InChI Key： NSCSXGFRAYAHIL-UHFFFAOYSA-N
• SMILES： O1C(CC)OCC(C)(C)C1C(C)C

Computed Properties

• Exact Mass: 186.16206
• Monoisotopic Mass: 186.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46